Cas no 2034294-70-5 (N'-(3-chloro-4-fluorophenyl)-N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}ethanediamide)

• Product Name: N'-(3-chloro-4-fluorophenyl)-N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}ethanediamide
• CAS No: 2034294-70-5
• MF: C₁₆H₂₂ClFN₄O₄S
• MW: 420.886684894562
• CID: 5334112
• Update Time: 2025-08-05

N'-(3-chloro-4-fluorophenyl)-N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N1-(3-chloro-4-fluorophenyl)-N2-((1-(N,N-dimethylsulfamoyl)piperidin-4-yl)methyl)oxalamide
• N'-(3-chloro-4-fluorophenyl)-N-[[1-(dimethylsulfamoyl)piperidin-4-yl]methyl]oxamide
• N'-(3-chloro-4-fluorophenyl)-N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}ethanediamide

• Inchi： 1S/C16H22ClFN4O4S/c1-21(2)27(25,26)22-7-5-11(6-8-22)10-19-15(23)16(24)20-12-3-4-14(18)13(17)9-12/h3-4,9,11H,5-8,10H2,1-2H3,(H,19,23)(H,20,24)
• InChI Key： XGEAAYQYTVKUSR-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(C(NCC1CCN(CC1)S(N(C)C)(=O)=O)=O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 635
• XLogP3: 1.5
• Topological Polar Surface Area: 107

Additional information on N'-(3-chloro-4-fluorophenyl)-N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}ethanediamide

Introduction to N'-(3-chloro-4-fluorophenyl)-N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}ethanediamide (CAS No. 2034294-70-5)

N'-(3-chloro-4-fluorophenyl)-N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}ethanediamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2034294-70-5, represents a novel chemical entity with potential applications in the treatment of various diseases. Its molecular structure, characterized by a combination of aromatic rings and functional groups, makes it a subject of intense interest for medicinal chemists and biologists.

The compound's structure includes a 3-chloro-4-fluorophenyl moiety, which is known for its ability to interact with biological targets in a specific manner. The presence of this fluorine atom enhances the compound's metabolic stability and binding affinity, making it an attractive candidate for drug design. Additionally, the 1-(dimethylsulfamoyl)piperidin-4-yl group contributes to the compound's pharmacological properties by influencing its solubility and bioavailability.

In recent years, there has been a growing interest in the development of new therapeutic agents that target complex biological pathways. N'-(3-chloro-4-fluorophenyl)-N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}ethanediamide has been studied for its potential role in modulating these pathways. Preliminary research suggests that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammation and cancer progression. These findings have prompted further investigation into its mechanism of action and therapeutic potential.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been crucial in constructing the complex molecular framework of N'-(3-chloro-4-fluorophenyl)-N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}ethanediamide. These synthetic strategies not only highlight the expertise of the research team but also demonstrate the feasibility of producing this compound on a larger scale for further studies.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for the development of more potent and selective drugs. By modifying specific functional groups within its structure, researchers can fine-tune its pharmacological properties to target specific diseases more effectively. This flexibility makes N'-(3-chloro-4-fluorophenyl)-N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}ethanediamide a valuable asset in drug discovery programs.

Recent advancements in computational chemistry have also played a significant role in understanding the behavior of this compound both in vitro and in vivo. Molecular modeling studies have provided insights into how it interacts with biological targets, which has been instrumental in designing more effective derivatives. These computational approaches are complemented by experimental validation, ensuring that the findings are robust and reliable.

The pharmacokinetic properties of N'-(3-chloro-4-fluorophenyl)-N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}ethanediamide are another area of focus. Researchers are investigating how quickly it is absorbed, distributed, metabolized, and excreted by the body. This information is critical for determining appropriate dosing regimens and minimizing potential side effects. Preliminary data suggest that this compound exhibits favorable pharmacokinetic profiles, making it a promising candidate for clinical development.

In conclusion, N'-(3-chloro-4-fluorophenyl)-N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}ethanediamide (CAS No. 2034294-70-5) is a novel compound with significant therapeutic potential. Its unique molecular structure and functional groups make it an attractive candidate for further research in drug discovery. As our understanding of biological pathways continues to expand, compounds like this one will play an increasingly important role in developing new treatments for various diseases.